Cas no 124050-14-2 (Benzothiazole,2-(chloromethyl)-6-fluoro-)

2-(Chloromethyl)-6-fluorobenzothiazole is a fluorinated benzothiazole derivative featuring a reactive chloromethyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both the chloromethyl and fluoro substituents enhances its reactivity, enabling selective modifications for further derivatization. Its stability under controlled conditions and compatibility with various coupling reactions make it a valuable building block for constructing complex heterocyclic frameworks. The fluorine atom contributes to improved metabolic stability and binding affinity in bioactive molecules. Proper handling is required due to the reactivity of the chloromethyl group.

Benzothiazole,2-(chloromethyl)-6-fluoro- structure

124050-14-2 structure

Product Name:Benzothiazole,2-(chloromethyl)-6-fluoro-

CAS No:124050-14-2

MF:C₈H₅ClFNS

MW:201.648402929306

CID:104814

PubChem ID:10774450

Update Time:2025-06-08

Benzothiazole,2-(chloromethyl)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,2-(chloromethyl)-6-fluoro-
- 2-chloromethyl-6-fluorobenzothiazole
- Benzothiazole, 2-(chloromethyl)-6-fluoro- (9CI)
- SCHEMBL8465212
- 2-(Chloromethyl)-6-fluoro-1,3-benzothiazole
- AKOS017561294
- 124050-14-2
- 2-(chloromethyl)-6-fluorobenzo[d]thiazole
- 2-Chloromethyl-6-fluorobenzo[d]thiazole, 97%
- Benzothiazole, 2-(chloromethyl)-6-fluoro-
- DB-274748
- Inchi： 1S/C8H5ClFNS/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4H2
- InChI Key： NRIXPAHXATYPCR-UHFFFAOYSA-N
- SMILES： ClCC1=NC2C=CC(=CC=2S1)F

Computed Properties

Exact Mass: 200.98165
Monoisotopic Mass: 200.9815262g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 12.89

Benzothiazole,2-(chloromethyl)-6-fluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763160-250mg	2-(Chloromethyl)-6-fluorobenzo[d]thiazole	124050-14-2	98%	250mg	￥9090.00	2024-08-09

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5. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601

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